8-Methylsulfinyl-n-octyl glucosinolate, also known as glucohirsutin, is a member of the glucosinolate family, which are sulfur-containing compounds predominantly found in the Brassicaceae family of plants. This compound has the molecular formula and a molecular weight of approximately 492.6 g/mol . Glucosinolates are known for their role in plant defense mechanisms and have garnered interest due to their potential health benefits, particularly in cancer prevention.
More research is needed to understand the specific role of glucohirsutin and its breakdown products in biological systems.
Some studies suggest that Glucohirsutin might possess anti-cancer properties. Like other glucosinolates, it breaks down into isothiocyanates upon consumption or tissue damage. Isothiocyanates have been shown to exhibit various anticancer effects, including:
Studies have explored the potential antimicrobial properties of Glucohirsutin. Research suggests it might exhibit activity against various bacteria and fungi, including those causing food spoilage 3: . This opens doors for potential applications in food preservation.
Preliminary research suggests Glucohirsutin might have other biological effects, including:
The primary chemical reaction involving 8-methylsulfinyl-n-octyl glucosinolate is its conversion into isothiocyanates through enzymatic hydrolysis. This reaction typically occurs when the plant material is damaged (e.g., during chewing), leading to the release of myrosinase enzymes that catalyze the breakdown of glucosinolates into biologically active compounds such as 8-methylsulfinyloctyl isothiocyanate. This process can be represented as follows:
Isothiocyanates are recognized for their anticarcinogenic properties, making this reaction significant in nutritional biochemistry .
8-Methylsulfinyl-n-octyl glucosinolate exhibits notable biological activities, particularly in cancer prevention. Studies demonstrate that its derived isothiocyanates can induce phase II detoxification enzymes, which enhance the excretion of carcinogens from the body. Specifically, 8-methylsulfinyloctyl isothiocyanate has been shown to be a more potent inducer of quinone reductase compared to other glucosinolates, suggesting its significant role in chemoprevention . Additionally, its antioxidant properties contribute to reducing oxidative stress, further supporting its potential health benefits.
The synthesis of 8-methylsulfinyl-n-octyl glucosinolate can be achieved through various methods:
8-Methylsulfinyl-n-octyl glucosinolate has several applications:
Research on interaction studies involving 8-methylsulfinyl-n-octyl glucosinolate indicates its metabolic pathways and interactions with gut microbiota. Following consumption, metabolites such as N-acetylcysteine conjugates of both 7-methylsulfinylheptyl and 8-methylsulfinyloctyl isothiocyanates have been identified in urine, suggesting that these compounds are bioavailable and undergo metabolic transformations within the body . Such studies highlight the importance of understanding how dietary components interact with biological systems to exert their effects.
Several compounds share structural similarities with 8-methylsulfinyl-n-octyl glucosinolate. Below is a comparison highlighting their uniqueness:
The uniqueness of 8-methylsulfinyl-n-octyl glucosinolate lies in its specific methylsulfanyl substitution at the octyl chain, which enhances its potency as a phase II enzyme inducer compared to other similar compounds. This characteristic makes it a compelling subject for further research in cancer prevention strategies and dietary applications.
The biosynthesis of 8-methylsulfinyl-n-octyl glucosinolate begins with methionine as the primary amino acid precursor [4] [3]. Arabidopsis thaliana accumulates over 30 different glucosinolates, with the majority being aliphatic glucosinolates derived from chain-elongated methionine ranging from homomethionine to hexahomomethionine [3]. The methionine-dependent pathway represents the most abundant form of glucosinolate biosynthesis in economically important Brassicaceae species [2].
The initial step involves the deamination of methionine to produce the corresponding 2-oxoacid, 4-methylthio-2-oxobutanoate [5]. This transformation marks the entry point into the chain elongation cycle that will ultimately produce the octyl chain characteristic of 8-methylsulfinyl-n-octyl glucosinolate [5]. The process requires multiple rounds of chain elongation reactions, with each cycle adding a single methylene group to extend the aliphatic chain [6].
Research has demonstrated that the entire carbon skeleton of methionine, with the exception of the carboxyl carbon, is incorporated as a unit into the final glucosinolate structure [4]. Isotopic labeling studies using uniformly labeled 13C-methionine showed complete incorporation of the methionine carbon framework into 4-methylthiobutylglucosinolate, confirming the direct relationship between the amino acid precursor and the final product [4].
| Chain Length | Methionine Derivative | Glucosinolate Product | Elongation Cycles |
|---|---|---|---|
| C4 | Methionine | 4-Methylthiobutyl glucosinolate | 0 |
| C5 | Homomethionine | 5-Methylthiopentyl glucosinolate | 1 |
| C6 | Dihomomethionine | 6-Methylthiohexyl glucosinolate | 2 |
| C7 | Trihomomethionine | 7-Methylthioheptyl glucosinolate | 3 |
| C8 | Tetrahomomethionine | 8-Methylthiooctyl glucosinolate | 4 |
The enzymatic cascade responsible for 8-methylsulfinyl-n-octyl glucosinolate biosynthesis involves a coordinated series of reactions catalyzed by branched-chain aminotransferases and methylthioalkylmalate synthases [2] [5]. The process begins with branched-chain aminotransferase 4, which catalyzes the deamination of methionine to the corresponding 2-oxoacid [5] [7].
Following deamination, the chain elongation process requires three key enzymes working in an iterative cycle: methylthioalkylmalate synthase, isopropylmalate isomerase, and isopropylmalate dehydrogenase [5]. Methylthioalkylmalate synthase catalyzes the condensation of the 2-oxoacid with acetyl-coenzyme A to form a 2-malate derivative [5] [8]. This reaction represents the committed step in the side chain elongation pathway and determines the final chain length of the glucosinolate product [8].
The methylthioalkylmalate synthase family consists of multiple isoforms, with each isoform allowing a certain number of condensation iterations [2]. Research has identified that methylthioalkylmalate synthase 3 catalyzes the formation of all aliphatic glucosinolate chain lengths in Arabidopsis, including the longer chain derivatives required for 8-methylsulfinyl-n-octyl glucosinolate production [8]. The enzyme exhibits broad substrate specificity and can iteratively elongate methionine derivatives through multiple cycles [8].
Kinetic analysis of methylthioalkylmalate synthase has revealed important mechanistic details about the chain elongation process [2]. The enzyme evolved from isopropylmalate synthase through gene duplication and functional divergence, with the loss of a 120 amino acid regulatory domain that normally provides leucine-mediated feedback inhibition [9]. This structural modification resulted in an 8.4-fold increase in the kcat/Km ratio for methylthioalkylmalate synthase substrates compared to the ancestral isopropylmalate synthase [9].
| Enzyme | Substrate | Product | Km (μM) | kcat (s⁻¹) | kcat/Km (M⁻¹s⁻¹) |
|---|---|---|---|---|---|
| BCAT4 | Methionine | 4-Methylthio-2-oxobutanoate | 850 ± 120 | 2.3 ± 0.2 | 2,700 |
| MAM1 | 4-Methylthio-2-oxobutanoate | 2-(2-Methylthioethyl)malate | 45 ± 8 | 0.8 ± 0.1 | 17,800 |
| MAM3 | 6-Methylthio-2-oxohexanoate | 2-(4-Methylthiobutyl)malate | 38 ± 5 | 1.2 ± 0.1 | 31,600 |
The iterative nature of the chain elongation cycle allows for the production of glucosinolates with varying chain lengths [6]. After each elongation cycle, the newly formed 2-oxoacid can either proceed through another round of chain elongation or be transaminated by branched-chain aminotransferase 3 to yield the corresponding amino acid derivative [5]. For 8-methylsulfinyl-n-octyl glucosinolate, four complete elongation cycles are required to generate the octyl chain length [10].
The sulfur incorporation mechanisms in 8-methylsulfinyl-n-octyl glucosinolate biosynthesis involve multiple stages of sulfur metabolism integration [11] [12]. The pathway requires coordination between primary sulfur assimilation and secondary metabolite biosynthesis to ensure adequate sulfur availability for glucosinolate production [11]. Under sulfur-sufficient conditions, glucosinolate biosynthesis is actively supported, while sulfur deficiency triggers regulatory mechanisms that prioritize primary metabolism over secondary metabolite production [11].
The core glucosinolate structure formation involves the incorporation of sulfur through glutathione-mediated processes [13] [14]. Glutathione serves as the sulfur donor for the biosynthesis of glucosinolates by providing sulfur atoms for the thiohydroximate intermediate formation [13]. Glutathione-S-transferases, particularly GSTF11 and GSTU20, play critical roles in conjugating glutathione with aldoxime intermediates to form S-alkyl-thiohydroximates [13].
The sulfur incorporation process begins after the formation of aldoximes from the chain-elongated amino acids by cytochrome P450 enzymes of the CYP79 family [5]. CYP79F1 catalyzes the conversion of all elongated methionine derivatives to their corresponding aldoximes, while CYP79F2 specifically converts long-chain methionine derivatives [5]. The resulting aldoximes are then oxidized by CYP83A1 to produce either nitrile oxides or aci-nitro compounds [5].
Following cytochrome P450-mediated oxidation, glutathione-S-transferases catalyze the conjugation of these reactive intermediates with glutathione to produce S-alkyl-thiohydroximates [5] [13]. This reaction represents the first step in the core glucosinolate biosynthesis pathway that directly links glucosinolate assembly to sulfur metabolism [5]. The S-alkyl-thiohydroximates then serve as substrates for the carbon-sulfur lyase SUR1, which cleaves the carbon-sulfur bond to generate thiohydroximates [5].
The final sulfur incorporation step involves the action of sulfotransferases, which transfer sulfate groups from 3'-phosphoadenosine 5'-phosphosulfate to the desulfoglucosinolate precursors [15]. Sulfotransferase SOT16 has been specifically characterized for its role in glucosinolate biosynthesis, exhibiting substrate specificity toward long-chain desulfoglucosinolates including 8-methylthiooctyl derivatives [15] [16]. Crystal structure analysis of SOT16 revealed the catalytic mechanism involves a concerted acid-base reaction with specific residues facilitating the sulfate transfer [15].
The oxidation of the methylthio group to methylsulfinyl in 8-methylsulfinyl-n-octyl glucosinolate occurs through the action of flavin-containing monooxygenases [17]. This secondary modification step is catalyzed by FMO GS-OX enzymes, with FMO GS-OX5 showing specific substrate preference for 8-methylthiooctyl glucosinolate [17] [18]. The enzyme exhibits stereospecific S-oxygenation, producing the methylsulfinyl group with defined stereochemistry [19].
| Sulfur Incorporation Stage | Enzyme | Substrate | Product | Sulfur Source |
|---|---|---|---|---|
| Core Structure Formation | GST F11/U20 | Aldoxime + GSH | S-alkyl-thiohydroximate | Glutathione |
| Desulfoglucosinolate Formation | UGT74C1 | Thiohydroximate | Desulfoglucosinolate | - |
| Sulfation | SOT16/18 | Desulfoglucosinolate + PAPS | Glucosinolate | 3'-Phosphoadenosine 5'-phosphosulfate |
| Side-chain Oxidation | FMO GS-OX5 | Methylthio-glucosinolate | Methylsulfinyl-glucosinolate | Molecular oxygen |
The biosynthesis of 8-methylsulfinyl-n-octyl glucosinolate exhibits complex compartmentalization across multiple cellular organelles and tissue types [20] [21] [7]. The spatial organization of the biosynthetic pathway reflects the evolutionary optimization of metabolic efficiency and regulatory control [7] [22].
The initial deamination step catalyzed by branched-chain aminotransferase 4 occurs in the cytosol [7]. However, the subsequent chain elongation reactions involving methylthioalkylmalate synthase, isopropylmalate isomerase, and isopropylmalate dehydrogenase are localized within the chloroplast [5] [21]. This compartmentalization necessitates the transport of 2-oxoacids from the cytosol into the chloroplast, a function attributed to the plastidic bile acid transporter BAT5 [20] [21].
BAT5 represents the first identified transporter component of the aliphatic glucosinolate biosynthetic pathway [21]. The transporter is localized to the chloroplast envelope and facilitates the bidirectional movement of chain elongation intermediates [20]. Feeding experiments with various 2-oxoacids and amino acids of different chain lengths demonstrated that BAT5 specifically transports methionine derivatives and their corresponding 2-oxoacids into the chloroplast for side chain elongation [20] [21].
The core glucosinolate structure formation returns to the cytosol, where cytochrome P450 enzymes of the CYP79 and CYP83 families are associated with the endoplasmic reticulum [5] [7]. The subsequent steps involving glutathione-S-transferases occur in the cytosol, followed by glucosyltransferase-mediated attachment of the glucose moiety [5]. The final sulfation step, catalyzed by sulfotransferases, also takes place in the cytosolic compartment [15].
Tissue-level compartmentalization reveals additional complexity in the spatial organization of glucosinolate biosynthesis [23] [22]. In flowering stalks, biosynthesis and storage of glucosinolates occur in different cell types, with biosynthesis taking place in phloem parenchyma cells while storage occurs in specialized S-cells [7] [22]. The vascular tissue, particularly the phloem, shows predominant expression of key biosynthetic enzymes including branched-chain aminotransferase 4, methylthioalkylmalate synthase 1, and cytochrome P450 enzymes CYP79F1 and CYP79F2 [7].
The side-chain modification enzymes, including the flavin-containing monooxygenases responsible for methylsulfinyl group formation, show distinct cellular localization patterns [24]. FMO GS-OX enzymes are primarily expressed in vascular tissues, with some overlap in expression patterns among the different family members [24] [25]. This vascular localization suggests coordination between glucosinolate biosynthesis and transport systems within the plant [22].
| Compartment | Biosynthetic Step | Key Enzymes | Transport Requirements |
|---|---|---|---|
| Cytosol | Initial deamination | BCAT4 | Methionine uptake |
| Chloroplast | Chain elongation | MAM1/3, IPMI, IPMDH | BAT5-mediated 2-oxoacid transport |
| Endoplasmic Reticulum | Aldoxime formation | CYP79F1/F2, CYP83A1 | - |
| Cytosol | Core structure assembly | GST F11/U20, UGT74C1, SOT16/18 | Glutathione, PAPS availability |
| Cytosol | Side-chain modification | FMO GS-OX5 | NADPH, FAD cofactors |
All concentration values cited are means of three analytical replicates unless noted. Most authors report amounts on a dry-weight basis (µmol g⁻¹ DW) after desulfation and HPLC/UV detection at 227 nm, a protocol validated by Kliebenstein and colleagues [5]. For datasets expressed on a fresh-weight basis, dry-weight equivalents were computed using published moisture factors for the same tissue.
Leaf surveys of thirty-nine wild ecotypes revealed glucohirsutin in 61% of accessions [1].
| Ecotype | Growth Region | Glucohirsutin (µmol g⁻¹ DW) | C₈-Chain Share of Total Aliphatics |
|---|---|---|---|
| Cvi (Cape Verde) | Cabo Verde Islands | 10.03 [1] | 27% [1] |
| Kondara (Tajikistan) | Central Asia | 25.99 [1] | 72% [1] |
| Bla-10 (France) | Western Europe | 0.36 [1] | 2% [1] |
| Ag-0 (Czechia) | Central Europe | ND (<0.03) [1] | 0% [1] |
Key findings
Targeted LC–MS screens show that glucohirsutin is minor in edible portions but can dominate in subterranean tissues [3] [6].
| Crop (cultivar) | Tissue | Mean Concentration (µmol g⁻¹ DW) | % of Total GSL | Reference |
|---|---|---|---|---|
| Broccoli ‘VI-158’ | Root | 4.55 ± 0.72 | 12% [3] | 110 |
| Broccoli ‘Green Comet’ | Floret | 0.11 ± 0.02 | 1% [3] | 110 |
| Savoy cabbage (market composite) | Leaf | 0.08 ± 0.01 | <1% [4] | 77 |
| Collard ‘Georgia’ | Root | 6.71 ± 0.65 | 14% [3] | 110 |
| Chinese kale (B. oleracea var. alboglabra) | Sprout (7 d) | 0.27 ± 0.04 | 2% [7] | 108 |
Interpretation
Comparative profiling across organs demonstrates pronounced partitioning.
| Species | Highest-Accumulating Tissue | Relative Ratio (Root : Leaf : Floret) | Mechanistic Notes |
|---|---|---|---|
| B. oleracea var. italica | Root | 1.00 : 0.07 : 0.02 [3] | High AOP2 transcript and low FMOGS-OX in roots favour extended C₈ side-chains [3]. |
| Rorippa austriaca | Root > Rhizome | 1.00 : 0.18 (root : shoot) [1] | Eluotropic LC–MS series confirms root dominance of C₆–C₉ methylsulfinyl GSLs [1]. |
| A. thaliana (Cvi) | Leaf ≈ Stem > Seed | 1.00 : 0.74 : 0.26 [1] | Limited long-distance translocation; seed reserves dominated by shorter chains [1]. |
Glucohirsutin levels respond predictably to elicitors and stress factors.
| Elicitor / Stress | Experimental System | Direction & Magnitude of Change | Underlying Regulation | Source |
|---|---|---|---|---|
| Methyl jasmonate (100 µM, foliar) | A. thaliana Col-0 | +5-fold within 48 h [5] | COI1-dependent activation of CYP79F1 and long-chain elongase genes [5] | |
| Heat shock 50 °C, 20 min | B. nigra leaves | +3.3-fold volatile C₈-isothiocyanate release [8] | Myrosinase activation and cell rupture [8] | |
| Sulfur fertilization (120 mg L⁻¹) | Red Russian kale sprouts | +1.9-fold accumulation by day 7 [7] | Enhanced methionine flux into aliphatic glucosinolates [7] | |
| Lepidopteran herbivory (field) | Kale landraces | –38% in damaged vs. intact leaves [9] | Consumption plus possible ESP-mediated nitrile diversion [9] |